Cas no 1158758-81-6 (benzyl N-(3-methylazetidin-3-yl)carbamate)

• Product Name: benzyl N-(3-methylazetidin-3-yl)carbamate
• CAS No: 1158758-81-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 4561196
• Update Time: 2025-05-25

benzyl N-(3-methylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(N-Cbz-amino)-3-methylazetidine
• benzyl N-(3-methylazetidin-3-yl)carbamate

• Inchi： 1S/C12H16N2O2/c1-12(8-13-9-12)14-11(15)16-7-10-5-3-2-4-6-10/h2-6,13H,7-9H2,1H3,(H,14,15)
• InChI Key： CZSJEUANCQDUJL-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1(C)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(3-methylazetidin-3-yl)carbamate

Comprehensive Overview of Benzyl N-(3-Methylazetidin-3-yl)carbamate (CAS No. 1158758-81-6)

Benzyl N-(3-methylazetidin-3-yl)carbamate (CAS No. 1158758-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and development.

The molecular structure of benzyl N-(3-methylazetidin-3-yl)carbamate features a carbamate group linked to a 3-methylazetidine moiety, which enhances its reactivity and versatility. This structural motif is particularly valuable in medicinal chemistry, where it is used to design inhibitors and modulators targeting various biological pathways. The compound's CAS No. 1158758-81-6 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

In recent years, the demand for azetidine-containing compounds has surged, driven by their role in developing next-generation therapeutics. Benzyl N-(3-methylazetidin-3-yl)carbamate is no exception, as it aligns with trends in fragment-based drug design and small-molecule optimization. These approaches are pivotal in addressing complex diseases, making this compound a subject of intense study.

From a synthetic perspective, benzyl N-(3-methylazetidin-3-yl)carbamate offers advantages such as high purity and stability under standard conditions. These properties make it a reliable building block for constructing more complex molecular architectures. Laboratories specializing in custom synthesis often highlight its utility in creating tailored solutions for clients in the pharmaceutical sector.

The compound's mechanistic versatility also extends to its role in catalysis and material science. For instance, its carbamate group can participate in hydrogen bonding, enabling interactions that are crucial for designing functional materials. This dual applicability in life sciences and industrial chemistry underscores its broad appeal.

As the scientific community continues to explore sustainable chemistry practices, benzyl N-(3-methylazetidin-3-yl)carbamate is being evaluated for its compatibility with green synthesis methodologies. Researchers are investigating solvent-free reactions and catalytic processes to minimize environmental impact while maintaining high yields. This focus on eco-friendly innovation resonates with global trends toward responsible research.

In summary, benzyl N-(3-methylazetidin-3-yl)carbamate (CAS No. 1158758-81-6) represents a convergence of pharmaceutical relevance, synthetic utility, and sustainability. Its multifaceted applications position it as a compound of enduring interest in both academic and industrial settings. For those seeking advanced intermediates with proven performance, this molecule stands out as a compelling choice.